Metronidazole phosphate
Overview
Description
Metronidazole phosphate is a derivative of metronidazole, a nitroimidazole antibiotic and antiprotozoal medication. It is commonly used to treat various infections caused by anaerobic bacteria and certain parasites. This compound is known for its enhanced solubility and stability compared to its parent compound, making it a valuable option in pharmaceutical formulations .
Scientific Research Applications
Metronidazole phosphate has a wide range of scientific research applications:
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of metronidazole phosphate typically involves the reaction of metronidazole with phosphoric acid. One common method includes the use of a catalyst to facilitate the reaction between metronidazole and phosphoric acid, resulting in the formation of this compound . The reaction conditions often involve controlled temperatures and pH levels to ensure optimal yield and purity.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale synthesis using continuous flow reactors. This method allows for precise control over reaction parameters, leading to consistent product quality. The use of advanced purification techniques, such as crystallization and filtration, ensures that the final product meets pharmaceutical standards .
Chemical Reactions Analysis
Types of Reactions
Metronidazole phosphate undergoes various chemical reactions, including:
Substitution: The compound can participate in substitution reactions, particularly in the presence of nucleophiles.
Common Reagents and Conditions
Reduction: Common reagents include ferredoxin and other electron transport proteins found in anaerobic organisms.
Oxidation: Oxidizing agents such as hydrogen peroxide may be used under specific conditions.
Substitution: Nucleophiles such as hydroxide ions can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions include various metabolites that retain antimicrobial activity. For example, the reduction of the nitro group leads to the formation of N-(2-hydroxyethyl) oxamic acid and acetamide, which can damage the DNA of replicating organisms .
Mechanism of Action
The mechanism of action of metronidazole phosphate involves its ability to penetrate microbial cells and disrupt their DNA synthesis. Upon entering the cell, the nitro group of the drug is reduced by ferredoxin, a protein found in anaerobic organisms. This reduction leads to the formation of toxic metabolites that bind to DNA and electron-transport proteins, blocking nucleic acid synthesis and resulting in cell death .
Comparison with Similar Compounds
Similar Compounds
Tinidazole: Another nitroimidazole with similar antimicrobial properties but different pharmacokinetic profiles.
Ornidazole: Known for its longer half-life and higher efficacy against certain protozoa.
Secnidazole: Has a longer duration of action and is often used in single-dose treatments.
Uniqueness
Metronidazole phosphate stands out due to its enhanced solubility and stability, making it a preferred choice in pharmaceutical formulations. Its ability to undergo reduction reactions under anaerobic conditions makes it highly effective against anaerobic bacteria and protozoa .
Properties
CAS No. |
73334-05-1 |
|---|---|
Molecular Formula |
C6H10N3O6P |
Molecular Weight |
251.13 g/mol |
IUPAC Name |
2-(2-methyl-5-nitroimidazol-1-yl)ethyl dihydrogen phosphate |
InChI |
InChI=1S/C6H10N3O6P/c1-5-7-4-6(9(10)11)8(5)2-3-15-16(12,13)14/h4H,2-3H2,1H3,(H2,12,13,14) |
InChI Key |
GFFOAZOYBIIJHI-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(N1CCOP(=O)(O)O)[N+](=O)[O-] |
Canonical SMILES |
CC1=NC=C(N1CCOP(=O)(O)O)[N+](=O)[O-] |
| 73334-05-1 | |
Related CAS |
443-48-1 (Parent) |
Synonyms |
2 Methyl 5 nitroimidazole 1 ethanol 2-Methyl-5-nitroimidazole-1-ethanol Bayer 5360 Clont Danizol Flagyl Gineflavir Metric Metrodzhil MetroGel Metrogyl Metronidazole Metronidazole Hydrochloride Metronidazole Monohydrochloride Metronidazole Phosphate Metronidazole Phosphoester Satric Trichazol Trichopol Trivazol Vagilen |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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